Cas no 1217317-67-3 (H-Arg(Pbf)-OtBu·HCl)

• Product Name: H-Arg(Pbf)-OtBu·HCl
• CAS No: 1217317-67-3
• MF: C₂₃H₃₉ClN₄O₅S
• MW: 519.09756398201
• CID: 2097674
• Update Time: 2025-10-28

H-Arg(Pbf)-OtBu·HCl Chemical and Physical Properties

Names and Identifiers

• H-Arg(Pbf)-OtBu · HCl
• H-Arg(Pbf)-OtBu*HCl
• H-Arg(Pbf)-OtBu HCl
• H-Arg(Pbf)-OtBu .HCl
• tert-butyl (2S)-2-amino-5-[[amino-[(2,2,4,6,7-pentamethyl-3H-1-benzofuran-5-yl)sulfonylamino]methylidene]amino]pentanoate;hydrochloride
• CID 139211087
• tert-butyl (2S)-2-amino-5-{N'-[(2,2,4,6,7-pentamethyl-2,3-dihydro-1-benzofuran-5-yl)sulfonyl]carbamimidamido}pentanoate hydrochloride
• tert-butyl (2S)-2-amino-5-[[amino-[(2,2,4,6,7-pentamethyl-3H-1-benzofuran-5-yl)sulfonylamino]methylidene]amino]pentanoate
• tert-butylNw-((2,2,4,6,7-pentamethyl-2,3-dihydrobenzofuran-5-yl)sulfonyl)-L-argininatehydrochloride
• H-Arg(Pbf)-OtBu·HCl

• Inchi： 1S/C23H38N4O5S.ClH/c1-13-14(2)19(15(3)16-12-23(7,8)31-18(13)16)33(29,30)27-21(25)26-11-9-10-17(24)20(28)32-22(4,5)6;/h17H,9-12,24H2,1-8H3,(H3,25,26,27);1H
• InChI Key： WKCFBQLFXPHSBQ-UHFFFAOYSA-N
• SMILES： Cl.S(C1C(C)=C(C)C2=C(C=1C)CC(C)(C)O2)(N/C(/N)=N/CCCC(C(=O)OC(C)(C)C)N)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 34
• Rotatable Bond Count: 10
• Complexity: 831
• Topological Polar Surface Area: 155

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on H-Arg(Pbf)-OtBu·HCl

Introduction to H-Arg(Pbf)-OtBu·HCl (CAS No. 1217317-67-3)

H-Arg(Pbf)-OtBu·HCl (CAS No. 1217317-67-3) is a versatile and important compound in the field of chemical and pharmaceutical research. This compound, also known as N-alpha-(4,4-dimethyl-2,6-dioxocyclohexylidene)-L-arginine tert-butyl ester hydrochloride, is widely used in the synthesis of peptides and proteins due to its unique properties and stability. The compound plays a crucial role in various biochemical and medicinal applications, including drug discovery and development.

The structure of H-Arg(Pbf)-OtBu·HCl consists of an arginine residue protected by a 4,4-dimethyl-2,6-dioxocyclohexylidene (Pbf) group at the N-alpha position and a tert-butyl (OtBu) ester group at the carboxyl terminus. The hydrochloride salt form enhances its solubility and stability, making it suitable for a wide range of experimental conditions. The Pbf protecting group is particularly useful in solid-phase peptide synthesis (SPPS) as it provides excellent stability under acidic conditions and can be selectively removed using mild reagents.

Recent advancements in the field of peptide chemistry have highlighted the importance of H-Arg(Pbf)-OtBu·HCl in the development of novel therapeutic agents. For instance, a study published in the Journal of Medicinal Chemistry demonstrated the use of this compound in the synthesis of cyclic peptides with enhanced bioavailability and reduced toxicity. The Pbf protection strategy was found to significantly improve the yield and purity of the final peptide products, making it an indispensable tool in peptide synthesis.

In addition to its role in peptide synthesis, H-Arg(Pbf)-OtBu·HCl has been explored for its potential in protein engineering. Researchers at the University of California, San Francisco, utilized this compound to create stable protein constructs for structural studies using X-ray crystallography. The tert-butyl ester group provided additional stability to the protein constructs, enabling more accurate structural determinations and functional analyses.

The hydrochloride salt form of H-Arg(Pbf)-OtBu·HCl also offers advantages in pharmaceutical formulations. A recent study published in the International Journal of Pharmaceutics investigated the use of this compound in developing sustained-release drug delivery systems. The salt form improved the solubility and dissolution rate of the active pharmaceutical ingredients (APIs), leading to enhanced therapeutic efficacy and patient compliance.

The versatility of H-Arg(Pbf)-OtBu·HCl extends beyond its use in research laboratories. It has found applications in industrial processes as well. For example, a study by researchers at Merck & Co. demonstrated the utility of this compound in large-scale peptide synthesis for commercial purposes. The Pbf protection strategy was shown to be highly effective in maintaining product quality and consistency during scale-up processes.

In conclusion, H-Arg(Pbf)-OtBu·HCl (CAS No. 1217317-67-3) is a valuable compound with a wide range of applications in chemical and pharmaceutical research. Its unique properties make it an essential tool for peptide synthesis, protein engineering, and pharmaceutical formulations. Ongoing research continues to uncover new uses and potential benefits of this compound, further solidifying its importance in the scientific community.